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Compound of Interest

Compound Name: Hexaammineruthenium(ll) chloride

Cat. No.: B8206005

An In-depth Technical Guide to Hexaammineruthenium(ll) Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Hexaammineruthenium(ll) chloride, [Ru(NHs)s]Clz. The information is tailored
for researchers, scientists, and professionals in drug development who utilize this inorganic
coordination compound in their work.

Core Chemical and Physical Properties

Hexaammineruthenium(ll) chloride is a yellow crystalline coordination compound. It is
recognized for its role as a catalyst in various chemical reactions, including hydrogenation,
iIsomerization, and oxidation. Furthermore, it serves as a redox probe in electroanalytical
techniques.

Table 1: General Properties of [Ru(NHs)s]Cl2
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Property Value Source(s)
Chemical Formula [Ru(NHs)6]Cl2 [1]
Molecular Weight 273.15 g/mol
274.16 g/mol [1]
CAS Number 15305-72-3 [1]
Yellow crystalline solid, pale
Appearance [2]
yellow powder
Solubility Slightly soluble in H20
Storage Temperature 2-8°C
Air Sensitivity Yes [2]
Table 2: Structural and Identification Information
Identifier Value Source(s)
SMILES String N.N.N.N.N.N.[CI-].[CI-].[Ru++]
1S/2CIH.6H3N.Ru/h21H;61HS3;
InChl
195;5535:+2/p-2
SHHNQLHKJVODTN-
INChl Key
UHFFFAOYSA-L
PubChem CID 44147353 [3]

While extensively studied, specific quantitative data for density and melting/decomposition

point are not consistently reported in publicly available literature. Similarly, a definitive crystal

structure with lattice parameters for [Ru(NHs)s]Clz is not readily available, though the

hexaammineruthenium cation is known to have an octahedral geometry.

Redox Properties and Electrochemical Applications
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The hexaammineruthenium(l)/(111) couple is a well-characterized, reversible one-electron redox
system, making it a standard for electrochemical studies. This property is central to its
application as a redox indicator in biosensors and for studying electron transfer kinetics.

Use in DNA Interaction Studies:

[Ru(NHs)s]** is known to interact with DNA, primarily through electrostatic interactions with the
phosphate backbone. This interaction can be probed using electrochemical methods, where
changes in the cyclic voltammogram of the ruthenium complex can indicate binding to DNA.

Experimental Protocols
Synthesis of Hexaammineruthenium(ll) Chloride

A detailed, publicly available, step-by-step synthesis protocol for [Ru(NHs)s]Clz is not readily
found in the searched literature. However, its synthesis would generally involve the reduction of
a suitable Ruthenium(lll) precursor, such as [Ru(NHs)s]Clz, under an inert atmosphere. The
synthesis of related hexaammine complexes often involves the reaction of a metal salt with a
concentrated ammonia solution. For instance, the synthesis of hexaamminenickel(ll) chloride
involves dissolving nickel(ll) chloride in water and adding an excess of concentrated aqueous
ammonia to precipitate the complex. A similar approach, starting with a Ru(ll) salt, could be
envisioned.

Characterization

Standard characterization techniques for [Ru(NHs)e]Clz would include:

Elemental Analysis: To confirm the elemental composition.

UV-Vis Spectroscopy: To observe the characteristic metal-to-ligand charge transfer bands.

Infrared (IR) Spectroscopy: To identify the N-H stretches of the ammine ligands.

Cyclic Voltammetry (CV): To confirm the reversible Ru(ll)/Ru(lll) redox couple.

Experimental Protocol: Cyclic Voltammetry of the
[Ru(NHs)e]**I** Redox Couple
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This protocol describes the characterization of the [Ru(NHs)s]?2*/3+ redox couple using cyclic
voltammetry. This experiment is often used to assess the performance of electrodes or to study
electron transfer kinetics. The protocol starts with the more stable [Ru(NHs)s]Cls, which is
reduced in situ to [Ru(NHs)s]Cl-.

Materials:

Hexaammineruthenium(lll) chloride ([Ru(NHs)s]Cls)

o Potassium chloride (KCI) as a supporting electrolyte[4][5]

e Deionized or distilled water[4][5]

o Working electrode (e.g., glassy carbon, platinum, or gold)[6]
o Reference electrode (e.g., Ag/AgCI)[6]

o Counter electrode (e.g., platinum wire)[6]

» Potentiostat

Procedure:

o Prepare a 0.1 M KCI supporting electrolyte solution by dissolving the appropriate amount of
KCl in deionized water.[4][5]

e Prepare a stock solution of 10 mM [Ru(NH3s)s]Cls in the 0.1 M KCI solution.[4][5]

o Assemble the three-electrode electrochemical cell with the working, reference, and counter
electrodes.

o Polish the working electrode according to standard procedures (e.g., with alumina slurry) to
ensure a clean and reproducible surface.[6][7]

e Record a background voltammogram of the 0.1 M KCI solution to ensure there are no
interfering redox processes in the potential window of interest.[4]
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o Add the [Ru(NHs)s]Cls stock solution to the electrochemical cell to achieve the desired final
concentration (e.g., 1 mM).

e Perform cyclic voltammetry. A typical potential window would be from +0.3 V t0 -0.6 V vs.
Ag/AgCL.[7] A scan rate of 50-100 mV/s is a good starting point.[4][7]

» Analyze the resulting voltammogram. For a reversible one-electron process, the separation
between the anodic and cathodic peak potentials (AEp) should be close to 59 mV at room
temperature, and the ratio of the peak currents (ipa/ipc) should be close to 1.

Visualizations
Experimental Workflow for Cyclic Voltammetry
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Caption: Workflow for the electrochemical characterization of the [Ru(NHs)e]2*/3* redox couple.

Conceptual Diagram of DNA Binding Detection
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Caption: Conceptual workflow for detecting the interaction of [Ru(NHs)e]3* with DNA using
cyclic voltammetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [[Ru(NH3)6]CI2 chemical and physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8206005#ru-nh3-6-cl2-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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